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Compound of Interest

Compound Name: 2,3,4,5-Tetramethylhexane

Cat. No.: B12649075 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. This guide provides a detailed procedure for the safe disposal of 2,3,4,5-
tetramethylhexane, a flammable hydrocarbon. While specific disposal information for this

compound is not readily available, the following procedures are based on best practices for the

disposal of similar flammable organic solvents.

Key Properties of 2,3,4,5-Tetramethylhexane
Understanding the physical and chemical properties of a substance is the first step in ensuring

its safe handling and disposal.

Property Value

Molecular Formula C10H22[1][2][3]

Molecular Weight 142.28 g/mol [1][2][3]

CAS Number 52897-15-1[1][2][3]

Appearance Data not available

Boiling Point Data not available

Vapor Pressure 3.77 mmHg at 25°C[2]
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Disposal Protocol
The disposal of 2,3,4,5-tetramethylhexane, like other flammable organic compounds, must be

handled with care to mitigate risks of fire, explosion, and environmental contamination. The

recommended disposal method is through a licensed chemical waste disposal service, which

typically involves incineration under controlled conditions.

Step-by-Step Disposal Procedure:
Personal Protective Equipment (PPE): Before handling the chemical, ensure appropriate

PPE is worn, including safety glasses or goggles, chemical-resistant gloves (e.g., nitrile), and

a lab coat. Work should be conducted in a well-ventilated area, preferably within a chemical

fume hood.

Waste Collection:

Collect waste 2,3,4,5-tetramethylhexane in a designated, properly labeled, and sealed

container.

The container must be compatible with the chemical and clearly marked as "Hazardous

Waste," also indicating "Flammable Liquid" and the full chemical name.

Do not mix 2,3,4,5-tetramethylhexane with other waste types unless specifically

instructed to do so by your institution's environmental health and safety (EHS) office.

Waste Storage:

Store the sealed waste container in a designated, well-ventilated, and cool secondary

containment area away from sources of ignition such as heat, sparks, and open flames.

Ensure the storage area is secure and accessible only to authorized personnel.

Arrange for Disposal:

Contact your institution's EHS office or a licensed chemical waste disposal contractor to

arrange for pickup and disposal.
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Provide the contractor with a complete and accurate description of the waste, including its

composition and volume.

Container Decontamination:

Empty containers that held 2,3,4,5-tetramethylhexane should be triple-rinsed with a

suitable solvent. The rinsate should be collected and disposed of as hazardous waste.

Alternatively, the container can be punctured to render it unusable for other purposes and

then disposed of in accordance with institutional and local regulations. Combustible

packaging may be incinerated by a licensed facility.[4]

Emergency Procedures:
Spills: In the event of a spill, evacuate personnel from the immediate area. Remove all

sources of ignition.[4] Contain the spill using an inert absorbent material (e.g., vermiculite,

sand). Collect the absorbed material into a sealed container for disposal as hazardous

waste. Ensure adequate ventilation.[4]

Fire: Use a dry chemical, carbon dioxide, or alcohol-resistant foam extinguisher.[4] Do not

use water, as it may be ineffective and spread the flammable liquid.

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 2,3,4,5-
tetramethylhexane.
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Caption: Workflow for the safe disposal of 2,3,4,5-tetramethylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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